N-[(benzylamino)carbonyl]-2-methylacrylamide

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: N-(benzylcarbamoyl)-2-methylprop-2-enamide
• InChI: InChI=1S/C12H14N2O2/c1-9(2)11(15)14-12(16)13-8-10-6-4-3-5-7-10/h3-7H,1,8H2,2H3,(H2,13,14,15,16)
• InChI Key: KFDIJUCBPNTPOW-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NC(=O)NCC1=CC=CC=C1

Description

N-[(benzylamino)carbonyl]-2-methylacrylamide is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction vessel was charged with 78.5 g of ethyl N-methacryloylcarbamate and 53.5 g of benzylamine to which 100 g of toluene were added and heated at 100° C. for 30 minutes, The resulting mixture was condensed under reduced pressure and isolated by column chromatography to obtain 46.4 g of N-benzyl-N'-methacryloyl urea having a melting point of 96°-98° C.